![molecular formula C11H13BrO2 B6323192 2-(5-Bromo-2,4-dimethylphenyl)-1,3-dioxolane CAS No. 2624417-78-1](/img/structure/B6323192.png)
2-(5-Bromo-2,4-dimethylphenyl)-1,3-dioxolane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(5-bromo-2,4-dimethylphenyl)ethylamine” contains 29 bonds in total, including 13 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amine .
Synthesis Analysis
Phenylboronic acids, such as “5-Bromo-2,4-dimethylphenylboronic acid”, are valuable building blocks for organic synthesis due to their ability to participate in Suzuki-Miyaura couplings. These reactions allow the formation of carbon-carbon bonds between the boron atom in the boronic acid and organic halides or triflates.Molecular Structure Analysis
The molecular structure of “2-(5-bromo-2,4-dimethylphenyl)ethylamine” includes a bromine atom, two methyl groups, and an amine group .Chemical Reactions Analysis
Phenylboronic acids, like “5-Bromo-2,4-dimethylphenylboronic acid”, can participate in Suzuki-Miyaura couplings. These reactions allow the formation of carbon-carbon bonds between the boron atom in the boronic acid and organic halides or triflates.Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like “(5-Bromo-2,4-dimethylphenyl)(morpholino)methanone” and “5-(5-bromo-2,4-dimethylphenyl)oxazole” can be found in various chemical databases .Mechanism of Action
The bromo and dimethyl substituents on “5-Bromo-2,4-dimethylphenylboronic acid” could influence its binding properties to biological targets, making it a candidate for further investigation in drug discovery programs.
Safety and Hazards
properties
IUPAC Name |
2-(5-bromo-2,4-dimethylphenyl)-1,3-dioxolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO2/c1-7-5-8(2)10(12)6-9(7)11-13-3-4-14-11/h5-6,11H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDAPFVXIYCIAQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C2OCCO2)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Bromo-2,4-dimethylphenyl)-1,3-dioxolane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.